![molecular formula C11H16N2O5S B7461313 N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide](/img/structure/B7461313.png)
N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide
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Overview
Description
N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide, also known as NBMS, is a chemical compound with a molecular formula of C11H16N2O5S. It is a sulfonamide-based compound that has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide involves its ability to bind to specific enzymes and inhibit their activity. In the case of carbonic anhydrase, this compound binds to the enzyme's active site and prevents it from catalyzing the conversion of carbon dioxide to bicarbonate ions. This inhibition can have downstream effects on various physiological processes, such as acid-base balance and fluid secretion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have inhibitory effects on carbonic anhydrase, which can lead to alterations in acid-base balance and fluid secretion. This compound has also been found to have potential anti-cancer properties, although further research is needed to fully understand its effects on cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide in lab experiments is its ability to selectively inhibit specific enzymes, which can help researchers better understand the role of these enzymes in various physiological processes. However, one limitation is that this compound may have off-target effects on other enzymes, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide. One area of interest is its potential use as a diagnostic tool in cancer research. This compound has been found to selectively bind to certain cancer cells, which could make it useful for imaging and targeting these cells. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, particularly its effects on acid-base balance and fluid secretion. Finally, there is potential for the development of new this compound-based compounds with improved selectivity and efficacy.
Synthesis Methods
The synthesis of N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide involves the reaction of 4-methoxy-3-nitrobenzenesulfonyl chloride with butan-2-amine. The reaction takes place in the presence of a base, such as sodium hydroxide, and a solvent, such as dichloromethane. The product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have inhibitory effects on certain enzymes, such as carbonic anhydrase, which play important roles in various physiological processes. This compound has also been studied for its potential use as a diagnostic tool in cancer research.
properties
IUPAC Name |
N-butan-2-yl-4-methoxy-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O5S/c1-4-8(2)12-19(16,17)9-5-6-11(18-3)10(7-9)13(14)15/h5-8,12H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOTRSVCTNNMIIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC(=C(C=C1)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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